![molecular formula C20H21N3O4 B2559719 3-(2-methoxyethyl)-N-(4-methylbenzyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide CAS No. 958586-47-5](/img/structure/B2559719.png)
3-(2-methoxyethyl)-N-(4-methylbenzyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide
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Description
3-(2-methoxyethyl)-N-(4-methylbenzyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide is a useful research compound. Its molecular formula is C20H21N3O4 and its molecular weight is 367.405. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Binding Studies
Synthesis of Methoxylated Derivatives
Methoxylated 1,2,3,4-tetrahydroisoquinoliniums derived from N-methyl-laudanosine and N-methyl-noscapine were synthesized and evaluated for their affinity for apamin-sensitive binding sites, indicating a route to explore potential therapeutic applications of similar compounds (Graulich et al., 2006).
Conversion to Carboxamides
A practical method for converting carboxylic acids to the corresponding carboxamides, mediated by niobium pentachloride, suggests a synthetic route that might be applicable to compounds with similar backbones, enabling the exploration of different biological activities (Nery et al., 2003).
Biological Activities
Cytotoxic Activities
Compounds structurally related to quinazoline derivatives were evaluated for their cytotoxic activities against various cancer cell lines. This suggests that compounds with the quinazoline scaffold, such as the one , may also have potential for development as anticancer agents (Bu et al., 2000).
Antimicrobial Activities
Novel triazole derivatives showing antimicrobial activities provide a hint that structurally related compounds, including those with a quinazoline core, could be explored for antimicrobial properties, potentially leading to new therapeutic agents (Bektaş et al., 2007).
properties
IUPAC Name |
3-(2-methoxyethyl)-N-[(4-methylphenyl)methyl]-2,4-dioxo-1H-quinazoline-7-carboxamide |
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InChI |
InChI=1S/C20H21N3O4/c1-13-3-5-14(6-4-13)12-21-18(24)15-7-8-16-17(11-15)22-20(26)23(19(16)25)9-10-27-2/h3-8,11H,9-10,12H2,1-2H3,(H,21,24)(H,22,26) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZYRKDJVGJQMPK-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)C2=CC3=C(C=C2)C(=O)N(C(=O)N3)CCOC |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O4 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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